Cas no 2172558-16-4 (2-5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172558-16-4
• MF: C₈H₁₄F₂N₄
• MW: 204.220367908478
• CID: 5772287
• PubChem ID: 165849976
• Update Time: 2025-06-14

2-5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2172558-16-4
• 2-[5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• EN300-1598078
• 2-5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine

• Inchi： 1S/C8H14F2N4/c1-5(2)14-7(8(9)10)6(3-4-11)12-13-14/h5,8H,3-4,11H2,1-2H3
• InChI Key： VBKRMSLFFOHZKC-UHFFFAOYSA-N
• SMILES： FC(C1=C(CCN)N=NN1C(C)C)F

Computed Properties

• Exact Mass: 204.11865279g/mol
• Monoisotopic Mass: 204.11865279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine

Recent Advances in the Study of 2-5-(Difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS: 2172558-16-4)

The compound 2-5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS: 2172558-16-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel triazole-based therapeutics. The presence of the difluoromethyl group and the propan-2-yl substituent on the triazole ring confers unique electronic and steric properties, which are critical for its biological activity. Researchers have employed advanced synthetic techniques, including click chemistry and microwave-assisted synthesis, to optimize the production of this compound with high yield and purity.

In vitro and in vivo studies have demonstrated that 2-5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary data indicate that this compound may modulate certain neurotransmitter systems, opening avenues for research in neurological disorders.

The pharmacokinetic profile of this compound has also been investigated, with studies reporting favorable absorption and distribution properties. However, further research is needed to fully elucidate its metabolic pathways and potential toxicity. Recent advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, have facilitated a deeper understanding of its molecular interactions and stability.

In conclusion, 2-5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine represents a promising candidate for further drug development. Its unique chemical structure and broad biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its therapeutic efficacy and safety profile, as well as exploring its potential in combination therapies. This compound exemplifies the innovative approaches being pursued in the field of chemical biology to address unmet medical needs.